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Compound of Interest

Compound Name: (R)-3-Phenoxy-mandelonitrile

CAS No.: 71962-66-8

Cat. No.: B104349

Get Quote

This guide provides a comprehensive technical overview of the spectroscopic data for (R)-3-
Phenoxy-mandelonitrile, a key chiral intermediate in the synthesis of pyrethroid insecticides.

[1] Tailored for researchers, scientists, and professionals in drug development, this document

delves into the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data integral to the structural elucidation and quality control of this compound. The

methodologies and interpretations presented herein are grounded in established spectroscopic

principles and data from analogous structures, offering a robust framework for the

characterization of this and related cyanohydrins.

Introduction
(R)-3-Phenoxy-mandelonitrile, also known as (R)-α-hydroxy-3-phenoxybenzeneacetonitrile,

is a cyanohydrin derivative of significant interest in medicinal and agricultural chemistry. Its

stereochemistry is crucial for the biological activity of the final products, necessitating precise

analytical techniques for its identification and characterization. Spectroscopic methods provide

a powerful toolkit for confirming the molecular structure, identifying functional groups, and

ensuring the purity of the synthesized compound. This guide will explore the expected spectral
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signatures of (R)-3-Phenoxy-mandelonitrile across the most common spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an unparalleled tool for the detailed structural analysis of organic

molecules. Both ¹H and ¹³C NMR provide critical information about the connectivity and

chemical environment of the atoms in (R)-3-Phenoxy-mandelonitrile. The data presented

here are predicted based on established chemical shift principles and data for structurally

related compounds.

¹H NMR Spectroscopy
The ¹H NMR spectrum of (R)-3-Phenoxy-mandelonitrile is expected to show distinct signals

corresponding to the aromatic protons, the methine proton at the chiral center, and the hydroxyl

proton.

Table 1: Predicted ¹H NMR Spectroscopic Data for (R)-3-Phenoxy-mandelonitrile (in CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.40-7.00 Multiplet 9H
Aromatic Protons

(C₆H₅O- and -C₆H₄-)

~5.50 Singlet 1H
Methine Proton (-

CH(OH)CN)

Variable (broad) Singlet 1H Hydroxyl Proton (-OH)

Interpretation: The aromatic protons on both the phenoxy and the phenyl rings are expected to

resonate in the downfield region between 7.00 and 7.40 ppm as a complex multiplet. The

methine proton, being adjacent to the electron-withdrawing nitrile and hydroxyl groups, will be

deshielded and appear as a singlet around 5.50 ppm. The chemical shift of the hydroxyl proton

is highly dependent on the sample concentration and solvent due to hydrogen bonding, and it

typically appears as a broad singlet that may exchange with D₂O.
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides a map of the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Spectroscopic Data for (R)-3-Phenoxy-mandelonitrile (in CDCl₃)

Chemical Shift (δ) ppm Assignment

~158 Quaternary Aromatic Carbon (C-OAr)

~157 Quaternary Aromatic Carbon (C-OAr)

~138 Quaternary Aromatic Carbon (C-ipso)

~130 Aromatic Methine Carbons

~129 Aromatic Methine Carbons

~124 Aromatic Methine Carbon

~120 Aromatic Methine Carbon

~119 Nitrile Carbon (-C≡N)

~118 Aromatic Methine Carbons

~64 Methine Carbon (-CH(OH)CN)

Interpretation: The spectrum is expected to show several signals in the aromatic region,

corresponding to the carbons of the two phenyl rings. The two carbons involved in the ether

linkage will be significantly downfield. The nitrile carbon typically appears around 119 ppm. The

chiral methine carbon, bonded to the hydroxyl group and the nitrile, is expected to resonate at

approximately 64 ppm.

Experimental Protocol for NMR Spectroscopy
A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

determination.

Sample Preparation:
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Dissolve 5-10 mg of (R)-3-Phenoxy-mandelonitrile in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.

For ¹³C NMR, a more concentrated sample (20-50 mg) may be required to achieve an

adequate signal-to-noise ratio in a reasonable timeframe.

Ensure the sample is completely dissolved. If necessary, filter the solution through a small

plug of glass wool in a Pasteur pipette to remove any particulate matter.

Instrument Parameters (¹H NMR):

Spectrometer Frequency: 300 MHz or higher.

Pulse Program: Standard single-pulse experiment.

Number of Scans: 8-16 scans are typically sufficient.

Relaxation Delay: 1-2 seconds.

Instrument Parameters (¹³C NMR):

Spectrometer Frequency: 75 MHz or higher.

Pulse Program: Proton-decoupled single-pulse experiment.

Number of Scans: A higher number of scans (e.g., 128 or more) is generally required.

Relaxation Delay: 2-5 seconds.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase and baseline correct the resulting spectrum.

Reference the spectrum to the residual solvent peak (for CDCl₃: δH = 7.26 ppm, δC =

77.16 ppm).
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NMR Analysis Workflow

Sample Preparation
(5-10 mg in 0.6 mL CDCl3)

¹H NMR Acquisition
(300+ MHz, 8-16 scans)

¹³C NMR Acquisition
(75+ MHz, 128+ scans)

Data Processing
(FT, Phasing, Referencing)

Structural Elucidation

Click to download full resolution via product page

Caption: Generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective technique for the identification of key functional groups

within a molecule.

Table 3: Characteristic IR Absorption Bands for (R)-3-Phenoxy-mandelonitrile
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Wavenumber (cm⁻¹) Intensity Assignment

~3400 (broad) Strong O-H stretch (hydroxyl)

~3060 Medium Aromatic C-H stretch

~2250 Medium C≡N stretch (nitrile)

~1600, ~1490 Medium-Strong
Aromatic C=C skeletal

vibrations

~1240 Strong Aryl-O-C stretch (ether)

~750, ~690 Strong
Aromatic C-H out-of-plane

bending

Interpretation: The IR spectrum is expected to be dominated by a broad and strong absorption

band around 3400 cm⁻¹ due to the O-H stretching of the hydroxyl group, with the broadening

indicative of hydrogen bonding.[2] A sharp, medium-intensity peak around 2250 cm⁻¹ is a clear

indicator of the nitrile (C≡N) functional group.[3] The presence of the aromatic rings will be

confirmed by the C-H stretching vibrations just above 3000 cm⁻¹ and the characteristic C=C

skeletal vibrations in the 1600-1490 cm⁻¹ region. A strong band around 1240 cm⁻¹ is

characteristic of the aryl ether linkage.

Experimental Protocol for IR Spectroscopy
(R)-3-Phenoxy-mandelonitrile is expected to be a solid or a high-boiling oil at room

temperature, making it suitable for analysis by Attenuated Total Reflectance (ATR) or as a KBr

pellet.

Attenuated Total Reflectance (ATR):

Place a small amount of the sample directly onto the ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.

Record the spectrum.
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Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) after the

measurement.

Potassium Bromide (KBr) Pellet:

Grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic-grade

KBr in an agate mortar and pestle.

Transfer the fine powder to a pellet press.

Apply pressure to form a transparent or translucent pellet.

Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides crucial information about the molecular weight and fragmentation

pattern of a molecule, aiding in the confirmation of its identity.

Table 4: Predicted Mass Spectrometry Data for (R)-3-Phenoxy-mandelonitrile

m/z Interpretation

225 Molecular Ion [M]⁺

198 [M - HCN]⁺

197 [M - CO]⁺

105 [C₆H₅CO]⁺

77 [C₆H₅]⁺

Interpretation of EI Fragmentation: Upon electron ionization, (R)-3-Phenoxy-mandelonitrile is

expected to show a molecular ion peak at m/z 225, corresponding to its molecular weight. A

characteristic fragmentation pathway for cyanohydrins is the loss of hydrogen cyanide (HCN),

leading to a significant peak at m/z 198.[1] Subsequent fragmentation of the aromatic portions

of the molecule would lead to characteristic ions such as the benzoyl cation at m/z 105 and the

phenyl cation at m/z 77.
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Experimental Protocol for Gas Chromatography-
Mass Spectrometry (GC-MS)
For a compound like (R)-3-Phenoxy-mandelonitrile, GC-MS is a suitable technique, often

requiring derivatization to improve volatility and peak shape.

Derivatization (Silylation):

To a small amount of the sample, add a silylating agent such as N,O-

bis(trimethylsilyl)trifluoroacetamide (BSTFA) in a suitable solvent (e.g., acetonitrile).

Heat the mixture (e.g., at 60°C for 30 minutes) to ensure complete derivatization of the

hydroxyl group.

GC-MS Parameters:

GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: 250°C.

Oven Temperature Program: A temperature gradient, for instance, starting at 100°C and

ramping up to 280°C, to ensure proper elution.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.
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Spectroscopic Characterization Pathway

Synthesized
(R)-3-Phenoxy-mandelonitrile

IR Spectroscopy
(Functional Group ID)

NMR Spectroscopy
(¹H & ¹³C)

(Structural Elucidation)

Mass Spectrometry
(Molecular Weight & Fragmentation)

Structure Confirmed
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Caption: Integrated spectroscopic approach.

Conclusion
The comprehensive spectroscopic analysis of (R)-3-Phenoxy-mandelonitrile, integrating

NMR, IR, and MS data, is essential for its unambiguous structural confirmation and purity

assessment. While experimental spectra for this specific enantiomer are not readily available in

the public domain, the predicted data and interpretations provided in this guide, based on

fundamental principles and analogous compounds, offer a reliable framework for its

characterization. The detailed experimental protocols further equip researchers and

professionals with the necessary tools to conduct these analyses in their own laboratories,

ensuring the quality and integrity of this vital synthetic intermediate.
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[https://www.benchchem.com/product/b104349/docs#spectroscopic-data-for-r-3-phenoxy-
mandelonitrile-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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